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Introduction
MM-589 is a potent, cell-permeable, macrocyclic peptidomimetic inhibitor of the protein-protein

interaction (PPI) between the WD repeat domain 5 (WDR5) and mixed lineage leukemia (MLL)

proteins.[1][2][3][4] The trifluoroacetic acid (TFA) salt of MM-589 is often used in research to

enhance solubility and stability.[1] This technical guide provides a comprehensive overview of

the cell permeability of MM-589 TFA, including its mechanism of action, quantitative cellular

activity, and the experimental protocols used to assess its effects within a cellular context.

Core Mechanism of Action: Targeting the WDR5-
MLL Interaction
MM-589 functions by disrupting the crucial interaction between WDR5 and MLL.[1][2][4] WDR5

is a key component of the MLL histone methyltransferase (HMT) complex, which is responsible

for the methylation of histone H3 at lysine 4 (H3K4).[5][6] This epigenetic modification is critical

for the transcriptional activation of genes involved in hematopoietic stem cell maintenance and

differentiation. In certain types of acute leukemia, chromosomal translocations involving the
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MLL gene lead to the expression of MLL fusion proteins that drive leukemogenesis.[2][6] The

activity of these oncogenic MLL fusion proteins is dependent on their interaction with WDR5.[5]

By binding to a pocket on WDR5 that is normally occupied by MLL, MM-589 competitively

inhibits the formation of the functional WDR5-MLL complex.[7] This leads to a reduction in

H3K4 methylation, subsequent downregulation of key target genes such as HOXA9 and

MEIS1, and ultimately, the inhibition of leukemic cell growth.[3]

Quantitative Data Summary
The efficacy of MM-589 has been quantified through various biochemical and cell-based

assays. The following table summarizes the key inhibitory concentrations (IC50) and

dissociation constants (Ki) reported in the literature.
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Parameter Value Description Reference

WDR5 Binding (IC50) 0.90 nM

Concentration

required to inhibit 50%

of WDR5 binding.

[1][2][4]

WDR5 Binding (Ki) <1 nM

Dissociation constant,

indicating high-affinity

binding to WDR5.

[2][4]

MLL H3K4 HMT

Activity (IC50)
12.7 nM

Concentration

required to inhibit 50%

of MLL histone

methyltransferase

activity.

[1][2][4]

MV4-11 Cell Growth

(IC50)
0.25 µM

Concentration

required to inhibit 50%

of cell growth in the

MLL-rearranged

leukemia cell line

MV4-11.

[1][2][8]

MOLM-13 Cell Growth

(IC50)
0.21 µM

Concentration

required to inhibit 50%

of cell growth in the

MLL-rearranged

leukemia cell line

MOLM-13.

[1][2][8]

HL-60 Cell Growth

(IC50)
8.6 µM

Concentration

required to inhibit 50%

of cell growth in the

HL-60 leukemia cell

line (does not harbor

MLL translocations).

[1][2][8]

Experimental Protocols
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While the full, detailed experimental protocols for the cell permeability of MM-589 are found

within the primary literature, this section outlines the general methodologies typically employed

for such assessments.

Cell Viability and Proliferation Assay
The cellular activity of MM-589, which is a direct consequence of its cell permeability, is often

determined using a cell viability or proliferation assay.

Objective: To determine the concentration of MM-589 that inhibits the growth of cancer cell

lines by 50% (IC50).

General Protocol:

Cell Culture: Human leukemia cell lines, such as MV4-11 and MOLM-13 (with MLL

translocations) and HL-60 (without MLL translocations), are cultured in appropriate media

and conditions.

Seeding: Cells are seeded into 96-well plates at a predetermined density.

Compound Treatment: A serial dilution of MM-589 TFA is prepared and added to the cells. A

vehicle control (e.g., DMSO) is also included.

Incubation: The plates are incubated for a specified period, typically 4 to 7 days.[1]

Viability Assessment: Cell viability is measured using a commercially available assay, such

as one based on the reduction of a tetrazolium salt (e.g., MTS or MTT) or the quantification

of ATP (e.g., CellTiter-Glo®).

Data Analysis: The results are normalized to the vehicle control, and the IC50 values are

calculated by fitting the data to a dose-response curve.
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Caption: MM-589 inhibits the WDR5-MLL interaction, leading to reduced H3K4 methylation and

suppression of leukemogenesis.

General Experimental Workflow for Assessing Cellular
Activity
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General Workflow for Assessing MM-589 Cellular Activity
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Caption: A typical workflow for determining the in-vitro efficacy of MM-589 in leukemia cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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